Cas no 350818-60-9 (1,2,3,4-Tetramethylbenzene-d14)

1,2,3,4-Tetramethylbenzene-d14 is a deuterated analog of 1,2,3,4-tetramethylbenzene, where all hydrogen atoms are replaced by deuterium (D). This isotopically labeled compound is primarily used as an internal standard or reference material in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) due to its high isotopic purity and chemical stability. Its deuterated structure minimizes interference in spectroscopic analyses, enabling precise quantification and tracking in complex mixtures. The compound is also valuable in mechanistic studies, kinetic isotope effect investigations, and as a tracer in organic synthesis. Its consistent performance and low background signal make it a reliable choice for analytical and research applications.
1,2,3,4-Tetramethylbenzene-d14 structure
350818-60-9 structure
Product Name:1,2,3,4-Tetramethylbenzene-d14
CAS No:350818-60-9
MF:C10H14
MW:148.304426670074
MDL:MFCD01074247
CID:302840
PubChem ID:90472165
Update Time:2025-10-22

1,2,3,4-Tetramethylbenzene-d14 Chemical and Physical Properties

Names and Identifiers

    • Benzene-1,2-d2,3,4,5,6-tetra(methyl-d3)- (9CI)
    • 1,2,3,4-TETRAMETHYLBENZENE-D14
    • D98042
    • 350818-60-9
    • HY-150847S
    • CS-0564520
    • 1,2-dideuterio-3,4,5,6-tetrakis(trideuteriomethyl)benzene
    • 1,2,3,4-Tetramethylbenzene-d14
    • MDL: MFCD01074247
    • Inchi: 1S/C10H14/c1-7-5-6-8(2)10(4)9(7)3/h5-6H,1-4H3/i1D3,2D3,3D3,4D3,5D,6D
    • InChI Key: UOHMMEJUHBCKEE-ZVEBFXSZSA-N
    • SMILES: C1(C([2H])([2H])[2H])C(C([2H])([2H])[2H])=C([2H])C([2H])=C(C([2H])([2H])[2H])C=1C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 148.197
  • Monoisotopic Mass: 148.197
  • Isotope Atom Count: 14
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 92.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0A^2

1,2,3,4-Tetramethylbenzene-d14 Pricemore >>

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